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Executive Summary
Divinyltin dichloride (DVTD) represents a distinct class of organotin compounds where the tin

center is bonded to

-hybridized vinyl groups rather than the

-hybridized alkyl chains found in the more common Dibutyltin dichloride (DBTC).

This structural difference fundamentally alters its reactivity profile:

Enhanced Lewis Acidity: The electron-withdrawing nature of the vinyl group makes the tin

center more electropositive, enhancing catalytic activity in urethane and ester formation

compared to DBTC.

Selective Group Transfer: In Palladium-catalyzed cross-coupling (Stille), vinyl groups migrate

significantly faster than alkyl groups, making DVTD derivatives superior for introducing vinyl

functionality.

Polymerization Potential: Unlike DBTC, which acts primarily as a stabilizer or catalyst, DVTD

can serve as a monomer in interfacial polycondensation to form organometallic polymers
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with antitumor properties.

Chemical Profile: DVTD vs. Alternatives[2]
The following table contrasts the physical and electronic properties of Divinyltin dichloride
with its alkyl and aryl analogs.

Property
Divinyltin Dichloride

(DVTD)

Dibutyltin Dichloride

(DBTC)

Diphenyltin

Dichloride (DPTC)

Formula

Hybridization (C-Sn) (Aromatic)

Melting Point 74.5 – 75.5 °C 39 – 41 °C 41 – 43 °C

Lewis Acidity
High (Inductive

withdrawal by vinyl)

Moderate (Inductive

donation by butyl)

High

(Resonance/Inductive

effects)

NMR Shift
~ -30 to -50 ppm

(Solvent dependent)
+120 to +150 ppm -20 to -40 ppm

Primary Utility
Monomer, Vinyl

Transfer Agent

PVC Stabilizer,

Catalyst
Catalyst, Biocide

Note on NMR: The upfield shift of DVTD relative to DBTC is characteristic of the increased

shielding anisotropy of the

-systems attached to the tin nucleus.

Reactivity Analysis
A. Lewis Acidity & Catalytic Efficiency
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The catalytic activity of organotins in polyurethane and polyester synthesis is governed by the

Lewis acidity of the tin atom, which facilitates the activation of isocyanates or carbonyls.

Mechanism: The vinyl group exerts a

(inductive withdrawing) effect, pulling electron density away from the Sn nucleus.

Outcome: DVTD forms stronger adducts with Lewis bases (oxygen/nitrogen donors) than

DBTC. In comparative kinetic studies of urethane formation, vinyl-substituted tins often

exhibit higher rate constants (

) due to this enhanced electrophilicity.

B. Stille Coupling: Migration Aptitude
In Pd-catalyzed cross-coupling, the rate at which the organic group transfers from Tin to

Palladium (Transmetallation) is critical.

Migration Order:

DVTD derivatives are valuable because the vinyl group transfers exclusively over alkyl groups.

This allows researchers to use mixed alkyl-vinyl tins (synthesized from DVTD) to selectively

transfer the vinyl moiety without "wasting" the alkyl ligands.
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Figure 1: The vinyl group of DVTD derivatives dominates the transmetallation step, ensuring

high selectivity.
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Experimental Protocols
Protocol A: Synthesis via Disproportionation
(Kocheshkov Redistribution)
The most reliable method to produce high-purity DVTD is the redistribution reaction between

tetravinyltin and tin tetrachloride. This method avoids the workup difficulties associated with

Grignard reagents.

Reagents:

Tetravinyltin (

)

Tin Tetrachloride (

)

Solvent: Hydrocarbon (Pentane/Hexane) or neat.

Procedure:

Setup: Equip a 3-neck round bottom flask with a reflux condenser, nitrogen inlet, and

magnetic stirrer.

Stoichiometry: Mix

and

in a 1:1 molar ratio.

Reaction: Heat the mixture to 180–200°C for 2–3 hours. (Note: If using solvent, reflux at

solvent boiling point, but neat reaction drives completion).

Purification: Upon cooling, DVTD crystallizes. Recrystallize from petroleum ether or hexane.

Yield: Typically >85%.

Characterization: Confirm MP (74–75°C) and absence of
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fumes.

Protocol B: Interfacial Polycondensation (Monomer
Utility)
Unlike DBTC, DVTD is used to synthesize organotin polyesters/polyamides for biological

testing (e.g., anticancer agents).

Procedure:

Aqueous Phase: Dissolve a diamine (e.g., 1,6-hexanediamine) and NaOH (acid scavenger)

in water.

Organic Phase: Dissolve Divinyltin dichloride in

or Hexane.

Reaction: Rapidly stir the organic phase into the aqueous phase (high shear). The polymer

forms instantly at the interface.

Isolation: Filter the precipitate, wash with water/ethanol, and dry under vacuum.

Toxicity & Safety Profile
Critical Warning: While all organotins are toxic, vinyltins possess unique hazards due to the

reactivity of the double bond (potential alkylating agent).

Hazard Class Divinyltin Dichloride Dibutyltin Dichloride

Acute Toxicity
High (Fatal if

inhaled/swallowed)

Moderate/High (Toxic if

swallowed)

Target Organs CNS, Liver, Kidneys Thymus (Immunotoxic), Liver

Skin/Eye Severe Corrosive/Irritant Severe Irritant

Handling Requirements:
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Glove Selection: Nitrile gloves are often insufficient for organotins in organic solvents. Use

Silver Shield (Laminate) or double-gloved nitrile with immediate change upon splash.

Inactivation: Spills should be treated with a solution of potassium permanganate (

) or bleach to oxidize the organic ligands, followed by absorption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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